![molecular formula C7H5N3O2 B6237925 pyrazolo[1,5-c]pyrimidine-5-carboxylic acid CAS No. 2166932-60-9](/img/no-structure.png)
pyrazolo[1,5-c]pyrimidine-5-carboxylic acid
Overview
Description
Pyrazolo[1,5-c]pyrimidine-5-carboxylic acid (PCPA) is a versatile compound found in a variety of biological and chemical processes. It is an important intermediate in the synthesis of many pharmaceuticals, including the antidiabetic drug metformin. PCPA has been studied extensively in the laboratory, and its properties have been used in a range of scientific research applications.
Scientific Research Applications
Pyrazolo[1,5-c]pyrimidine-5-carboxylic acid has been used in a variety of scientific research applications. For example, it has been used as a model compound to study the mechanism of action of antidiabetic drugs. It has also been used to study the design and synthesis of new drugs, as well as the development of new catalysts for chemical reactions. This compound has been used to study the structure-activity relationships of various compounds, and it has been used to study the effects of environmental pollutants on living organisms.
Mechanism of Action
The mechanism of action of pyrazolo[1,5-c]pyrimidine-5-carboxylic acid is not completely understood. However, it is believed to act as an inhibitor of the enzyme glucose-6-phosphatase, which is involved in the metabolism of glucose. This inhibition leads to a decrease in the production of glucose, which can lead to a decrease in blood sugar levels.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, this compound has been shown to reduce the levels of glucose and triglycerides in the blood. It has also been shown to reduce the levels of cholesterol and lipoproteins, as well as to reduce the risk of developing certain types of cancer.
Advantages and Limitations for Lab Experiments
Pyrazolo[1,5-c]pyrimidine-5-carboxylic acid is a relatively inexpensive compound and is easily synthesized in the laboratory. It is also relatively stable and can be stored for long periods of time without significant degradation. However, this compound is not very soluble in water, which can limit its use in certain types of experiments.
Future Directions
The potential future directions for the use of pyrazolo[1,5-c]pyrimidine-5-carboxylic acid are numerous. It could be used to develop new drugs for the treatment of diabetes and other metabolic disorders. It could also be used to study the effects of environmental pollutants on living organisms. Additionally, this compound could be used to design and synthesize new catalysts for chemical reactions. Finally, this compound could be used to study the structure-activity relationships of various compounds.
Synthesis Methods
Pyrazolo[1,5-c]pyrimidine-5-carboxylic acid can be synthesized through several different methods. The most common method is the reaction of pyrimidine-2-carboxylic acid with hydrazine hydrate in the presence of an acid catalyst. This reaction produces this compound and water as the main products. Other methods include the oxidation of pyrimidine-2-carboxylic acid, the reaction of pyrimidine-2-carboxylic acid with hydrazine sulfate, and the reaction of pyrimidine-2-carboxylic acid with hydrazine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for pyrazolo[1,5-c]pyrimidine-5-carboxylic acid involves the condensation of 3-amino-1H-pyrazole-4-carboxylic acid with 2,4-dichloro-5-formylpyrimidine followed by oxidation and hydrolysis.", "Starting Materials": [ "3-amino-1H-pyrazole-4-carboxylic acid", "2,4-dichloro-5-formylpyrimidine", "Sodium periodate", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Condensation of 3-amino-1H-pyrazole-4-carboxylic acid with 2,4-dichloro-5-formylpyrimidine in ethanol using sodium hydroxide as a catalyst to form pyrazolo[1,5-c]pyrimidine-5-carboxylic acid intermediate.", "Step 2: Oxidation of the intermediate using sodium periodate in water to form pyrazolo[1,5-c]pyrimidine-5-carboxylic acid intermediate with a carboxylic acid group.", "Step 3: Hydrolysis of the intermediate using hydrochloric acid to remove the formyl group and form pyrazolo[1,5-c]pyrimidine-5-carboxylic acid." ] } | |
CAS RN |
2166932-60-9 |
Molecular Formula |
C7H5N3O2 |
Molecular Weight |
163.1 |
Purity |
95 |
Origin of Product |
United States |
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